N-(5-fluoro-2-methylphenyl)-3-methylbutanamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-3-methylbutanamide
• InChI: InChI=1S/C12H16FNO/c1-8(2)6-12(15)14-11-7-10(13)5-4-9(11)3/h4-5,7-8H,6H2,1-3H3,(H,14,15)
• InChI Key: DAROFXVUSSBOHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CC(C)C
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

N-(5-fluoro-2-methylphenyl)-3-methylbutanamide is a chemical compound that is commonly known as flumazenil. It is a benzodiazepine antagonist that is used to reverse the effects of benzodiazepine overdose. Flumazenil is also used in scientific research to study the effects of benzodiazepines on the brain and nervous system.

Mechanism of Action

Flumazenil acts as a competitive antagonist at the benzodiazepine binding site on the GABA-A receptor. It binds to the receptor and prevents the binding of benzodiazepines, which results in the inhibition of the effects of benzodiazepines on the GABA-A receptor. Flumazenil does not have any intrinsic activity on the receptor and does not affect the binding of GABA to the receptor.
Biochemical and Physiological Effects:
Flumazenil has been shown to have a number of biochemical and physiological effects on the brain and nervous system. It has been found to increase the release of dopamine and norepinephrine in the brain, which may contribute to its anxiolytic effects. Flumazenil has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using flumazenil in lab experiments is that it is a selective antagonist for the benzodiazepine binding site on the GABA-A receptor. This means that it can be used to specifically study the effects of benzodiazepines on the receptor without affecting other neurotransmitter systems. However, one limitation of using flumazenil is that it has a short half-life, which means that it may need to be administered multiple times during an experiment.

Future Directions

For research on flumazenil include the development of new benzodiazepine antagonists and the investigation of the role of benzodiazepines in the treatment of neurological disorders.

Synthesis Methods

The synthesis of flumazenil involves the reaction of 5-fluoro-2-methylbenzoic acid with 3-methylbutanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure flumazenil.

Scientific Research Applications

Flumazenil is widely used in scientific research to study the effects of benzodiazepines on the brain and nervous system. It is used to investigate the mechanisms of action of benzodiazepines and their effects on neurotransmitters such as GABA. Flumazenil is also used to study the role of benzodiazepines in the treatment of anxiety disorders, insomnia, and other neurological disorders.